Cas no 2227767-99-7 ((2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol)

• Product Name: (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• CAS No: 2227767-99-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6274067
• PubChem ID: 165691908
• Update Time: 2025-11-03

(2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• 2227767-99-7
• (2R)-1-[4-(pyrrolidin-1-yl)phenyl]propan-2-ol
• EN300-1786685

• Inchi： 1S/C13H19NO/c1-11(15)10-12-4-6-13(7-5-12)14-8-2-3-9-14/h4-7,11,15H,2-3,8-10H2,1H3/t11-/m1/s1
• InChI Key： BNWDCNRRMHJFFR-LLVKDONJSA-N
• SMILES： O[C@H](C)CC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol

Comprehensive Overview of (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol (CAS No. 2227767-99-7)

The compound (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol, identified by its CAS number 2227767-99-7, is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring and a phenylpropanol backbone, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on chiral compounds like this due to their enantioselective properties, which can lead to more targeted and effective therapeutic outcomes.

In recent years, the demand for chiral intermediates and enantiomerically pure compounds has surged, driven by advancements in asymmetric synthesis and the need for precision medicine. (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol fits into this trend as a promising candidate for further exploration. Its pyrrolidine moiety is particularly noteworthy, as this heterocyclic structure is prevalent in many bioactive molecules, including alkaloids and FDA-approved drugs.

The synthesis of CAS 2227767-99-7 involves sophisticated organic chemistry techniques, often requiring catalysts or enzymes to achieve high enantiomeric purity. This aligns with the growing interest in green chemistry and sustainable synthesis methods, which aim to reduce waste and improve efficiency. Researchers are also investigating its potential applications in central nervous system (CNS) disorders, given the pharmacological activity of similar compounds.

From an industrial perspective, (2R)-1-4-(pyrrolidin-1-yl)phenylpropan-2-ol is gaining attention as a building block for more complex molecules. Its versatility makes it valuable for creating libraries of compounds in high-throughput screening (HTS) campaigns, a common strategy in modern drug discovery. Additionally, its physicochemical properties, such as solubility and stability, are being studied to optimize its use in formulations.

As the scientific community continues to explore CAS 2227767-99-7, questions about its metabolic pathways, toxicity profile, and bioavailability remain areas of active research. These topics are frequently searched in academic databases and AI-driven platforms, reflecting the compound's relevance in contemporary chemistry and pharmacology. Future studies may reveal its full potential, paving the way for innovative applications in medicine and beyond.